Cas no 1261917-46-7 (2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid)

• Product Name: 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid
• CAS No: 1261917-46-7
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• MDL: MFCD18322712
• CID: 1219316
• PubChem ID: 53228531
• Update Time: 2025-06-14

2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid
• MFCD18322712
• 2-HYDROXY-4-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
• 1261917-46-7
• DTXSID40692064
• 2-Hydroxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%
• 3-Hydroxy-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18322712
• Inchi： 1S/C14H13NO5S/c1-21(19,20)15-11-4-2-3-9(7-11)10-5-6-12(14(17)18)13(16)8-10/h2-8,15-16H,1H3,(H,17,18)
• InChI Key： KISSAXMPIMQIDI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(C(=O)O)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 307.05144369g/mol
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid

Comprehensive Overview of 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid (CAS No. 1261917-46-7)

2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid, with the CAS number 1261917-46-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their potential therapeutic applications. The presence of both hydroxy and methanesulfonamido functional groups in its structure makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for high-purity benzoic acid derivatives has surged, driven by advancements in targeted drug delivery systems and personalized medicine. Researchers are particularly interested in compounds like 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid due to their potential role in modulating enzyme activity and receptor binding. This aligns with the growing trend of exploring small-molecule inhibitors for treating chronic diseases, a topic frequently searched in academic and industry circles.

The synthesis of CAS 1261917-46-7 involves multi-step organic reactions, including sulfonylation and ester hydrolysis, which are critical for achieving the desired purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound, ensuring compliance with stringent regulatory standards. These methods are often queried by professionals seeking quality control protocols for fine chemicals.

From an industrial perspective, 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid is valued for its potential applications in bioconjugation and prodrug design. Its unique structure allows for covalent attachment to biomolecules, a feature highly relevant to the development of antibody-drug conjugates (ADCs)—a hot topic in oncology research. Searches related to ADC linker chemistry and biocompatible scaffolds often highlight the importance of such compounds.

Environmental and safety considerations are also paramount when handling CAS 1261917-46-7. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This aligns with broader industry queries about chemical storage best practices and shelf-life extension for lab reagents.

In summary, 2-hydroxy-4-[3-(methanesulfonamido)phenyl]benzoic Acid represents a promising candidate for further scientific exploration. Its structural features and functional groups make it a valuable tool for researchers investigating molecular interactions, drug metabolism, and therapeutic targeting. As the scientific community continues to prioritize precision medicine and sustainable chemistry, compounds like this will remain at the forefront of innovation.